![molecular formula C8H9NO2S B1582056 2-(Ethylthio)nicotinic acid CAS No. 27868-76-4](/img/structure/B1582056.png)
2-(Ethylthio)nicotinic acid
Overview
Description
2-(Ethylthio)nicotinic acid is an aromatic carboxylic acid and a member of pyridines . It has a molecular formula of C8H9NO2S and a molecular weight of 183.23 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H9NO2S . Unfortunately, the detailed molecular structure analysis is not available in the retrieved sources.Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 185 °C . The compound has a molecular weight of 183.23 and a molecular formula of C8H9NO2S .Scientific Research Applications
Industrial Production of Nicotinic Acid
2-(Ethylthio)nicotinic acid is related to nicotinic acid, a pyridine carboxylic acid found in vitamin PP, essential for humans and animals. Industrially, nicotinic acid is primarily produced through the oxidation of 5-ethyl-2-methylpyridine. However, this process generates nitrous oxide, a potent greenhouse gas. There is an ongoing search for ecological methods to produce nicotinic acid from commercially available materials like 3-methylpyridine and 5-ethyl-2-methylpyridine. Such methods are crucial for green chemistry and environmental sustainability (Lisicki, Nowak, & Orlińska, 2022).
Medicinal Applications in Lipid Management
Nicotinic acid has been used for almost 50 years as a lipid-lowering drug. It primarily decreases lipolysis in adipose tissue by inhibiting hormone-sensitive triglyceride lipase. This action involves the inhibition of cyclic adenosine monophosphate (cAMP) accumulation in adipose tissue. The G-protein-coupled receptors PUMA-G and HM74 have been identified as receptors for nicotinic acid, mediating its lipid-lowering effects. These receptors play a significant role in the anti-lipolytic and lipid-lowering effects of nicotinic acid in vivo, offering potential pathways for the development of new drugs to treat dyslipidemia (Tunaru et al., 2003).
Vasorelaxation and Antioxidation Properties
Studies on thionicotinic acid derivatives, which include compounds like this compound, have shown that these compounds can exert vasorelaxation and antioxidative activities. For instance, thionicotinic acid analogs can cause vasorelaxation in a dose-dependent manner, albeit less potent than acetylcholine-induced nitric oxide vasorelaxation. These compounds also demonstrate antioxidant properties in various assays, indicating their potential as novel therapeutic agents for vascular and oxidative stress-related conditions (Prachayasittikul et al., 2010).
Potential in Treating Atherosclerosis
Nicotinic acid inhibits the progression of atherosclerosis in mice. This effect is mediated through its receptor GPR109A, expressed in immune cells. Activation of GPR109A by nicotinic acid promotes cholesterol efflux and inhibits macrophage recruitment to atherosclerotic plaques. These findings suggest that nicotinic acid, and potentially its derivatives, can reduce atherosclerosis progression independently of lipid-modifying effects, through anti-inflammatory actions mediated by GPR109A activation (Lukasova et al., 2011).
Safety and Hazards
The safety data sheet for 2-(Ethylthio)nicotinic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Nicotinic acid primarily targets the G protein-coupled receptors known as niacin receptors, which are expressed in adipose tissue and immune cells .
Mode of Action
Nicotinic acid acts as an agonist at these receptors, triggering a cascade of intracellular events. For example, it inhibits a hormone-sensitive lipase in adipose tissue, reducing the breakdown of triglycerides to free fatty acids .
Biochemical Pathways
Nicotinic acid is involved in the biosynthesis of nicotinamide adenine dinucleotide (NAD), a crucial coenzyme in redox reactions . It’s also involved in the regulation of lipid metabolism .
Pharmacokinetics
Nicotinic acid is rapidly absorbed from the gastrointestinal tract and widely distributed throughout the body .
Result of Action
The activation of niacin receptors by nicotinic acid has multiple effects, including antilipolytic, vasodilatory, and neuroprotective functions .
Properties
IUPAC Name |
2-ethylsulfanylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2S/c1-2-12-7-6(8(10)11)4-3-5-9-7/h3-5H,2H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHPPDODTUEXAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C=CC=N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30343715 | |
Record name | 2-(Ethylthio)nicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30343715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27868-76-4 | |
Record name | 2-(Ethylthio)nicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30343715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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